Cas no 153355-48-7 (2-Propanol, 1,1,1-trichloro-2-methyl-, hydrate)

• Product Name: 2-Propanol, 1,1,1-trichloro-2-methyl-, hydrate
• CAS No: 153355-48-7
• MF: C₄H₉Cl₃O₂
• MW: 195.472059011459
• CID: 2779117
• Update Time: 2023-08-07

2-Propanol, 1,1,1-trichloro-2-methyl-, hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1,1-trichloro-2-methyl-, hydrate
• 1,1,1-Trichloro-2-methyl-2-propanol hydrate
• 1,1,1-Trichloro-2-methyl-propanol hydrat
• chlorobutanol hydrate
• Chlorobutanol, hydrous
• 1,1,1-Trichloro-2-methyl-2-propanol hemihydrate
• 1, 1, 1-trichloro-2-methyl-2-propanol hydrate
• Chlorobutanol,(S)
• C4H7Cl3O.H2O
• 7234AF
• 1,1,1-trichloro-2-methyl-propanol hydrate
• 1,1,1-trichloro-2-methyl-2propanol hemihydrate
• 001T645
• 10716

• Inchi： 1S/C4H7Cl3O.H2O/c1-3(2,8)4(5,6)7;/h8H,1-2H3;1H2
• InChI Key： OTDYCLGDCIBOKV-UHFFFAOYSA-N
• SMILES： ClC(C(C)(C)O)(Cl)Cl.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 83.8
• Topological Polar Surface Area: 21.2